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Compound of Interest

Compound Name:
2-(4-Bromophenyl)imidazo[1,2-

a]pyridine

Cat. No.: B183163 Get Quote

6-Bromo-2-phenyl-1H-imidazo[4,5-b]pyridine, with the chemical formula C13H9BrN2, is a

substituted imidazopyridine. Below is a summary of its key properties.

Property Value Reference

IUPAC Name
6-Bromo-2-phenyl-1H-

imidazo[4,5-b]pyridine

Molecular Formula C13H9BrN2

CAS Number 65147-89-9 [1]

Melting Point >310 °C [1]

Boiling Point (Predicted) 333.8±52.0 °C [1]

Density (Predicted) 1.55±0.1 g/cm3 [1]

Synthesis
The primary synthetic route to 6-Bromo-2-phenyl-1H-imidazo[4,5-b]pyridine involves the

condensation of a substituted diaminopyridine with benzaldehyde.

Experimental Protocol: Synthesis of 6-Bromo-2-phenyl-
1H-imidazo[4,5-b]pyridine
This protocol is adapted from methodologies described in the literature.[2][3]
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Materials:

5-Bromopyridine-2,3-diamine

Benzaldehyde

Sodium metabisulfite (Na2S2O5) or p-benzoquinone

Dimethyl sulfoxide (DMSO) or absolute ethanol

Procedure:

In a round-bottom flask, dissolve 5-bromopyridine-2,3-diamine (1.00 g, 5.31 mmol) and

benzaldehyde (0.56 g, 5.31 mmol) in dimethyl sulfoxide (5 mL).[2]

Add sodium metabisulfite (0.55 g, 2.92 mmol) to the mixture.[2]

Heat the reaction mixture under reflux for a specified period, monitoring the reaction

progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

The crude product can be purified by recrystallization or column chromatography on silica

gel.

An alternative method involves refluxing equimolar amounts of 5-bromo-2,3-diaminopyridine

and benzaldehyde with p-benzoquinone in absolute ethanol for 24 hours.[4]
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Reactants Reaction Conditions

5-Bromopyridine-2,3-diamine

Reflux

Benzaldehyde DMSO or Ethanol Na2S2O5 or p-benzoquinone

6-Bromo-2-phenyl-1H-imidazo[4,5-b]pyridine

Condensation

Purification
(Recrystallization or Chromatography)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

